Cas no 2228532-35-0 (3,3,4-trimethyl-4-phenylpentan-1-amine)

• Product Name: 3,3,4-trimethyl-4-phenylpentan-1-amine
• CAS No: 2228532-35-0
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5980229
• PubChem ID: 165666875
• Update Time: 2025-06-08

3,3,4-trimethyl-4-phenylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,4-trimethyl-4-phenylpentan-1-amine
• 2228532-35-0
• EN300-1877802

• Inchi： 1S/C14H23N/c1-13(2,10-11-15)14(3,4)12-8-6-5-7-9-12/h5-9H,10-11,15H2,1-4H3
• InChI Key： DLSFCGJDWBJYPT-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,4-trimethyl-4-phenylpentan-1-amine

Introduction to 3,3,4-Trimethyl-4-Phenylpentan-1-Amine (CAS No. 2228532-35-0)

3,3,4-Trimethyl-4-phenylpentan-1-amine (CAS No. 2228532-35-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular architecture, which includes a phenyl group and multiple methyl substituents, making it a valuable candidate for further research and development.

The chemical formula of 3,3,4-trimethyl-4-phenylpentan-1-amine is C₁₃H₂₁N, and it has a molecular weight of approximately 191.31 g/mol. The compound's structure consists of a five-carbon chain with three methyl groups attached at the 3rd, 3rd, and 4th positions, and a phenyl group attached at the 4th position. The primary amine functional group (-NH₂) is located at the terminal carbon of the chain. This arrangement of functional groups imparts specific chemical properties to the molecule, such as solubility, reactivity, and biological activity.

In the context of pharmaceutical research, 3,3,4-trimethyl-4-phenylpentan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures can exhibit significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent anti-inflammatory activity in vitro and in vivo models of inflammation.

The synthesis of 3,3,4-trimethyl-4-phenylpentan-1-amine can be achieved through various routes, including Grignard reactions and organometallic chemistry. One common method involves the reaction of 4-methylpentanenitrile with phenylmagnesium bromide followed by reduction to form the primary amine. This synthetic pathway allows for the efficient production of the compound with high purity and yield. The ability to synthesize this compound efficiently is crucial for its potential use in large-scale applications.

Beyond its pharmaceutical applications, 3,3,4-trimethyl-4-phenylpentan-1-amine has also been investigated for its use in materials science. Its unique molecular structure makes it an attractive candidate for the development of new materials with enhanced properties. For example, researchers at the University of California have explored the use of this compound as a precursor for polymer synthesis. The resulting polymers exhibit improved mechanical strength and thermal stability compared to conventional materials.

In terms of safety and handling, it is important to note that while 3,3,4-trimethyl-4-phenylpentan-1-amine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 3,3,4-trimethyl-4-phenylpentan-1-amine are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For instance, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments. This has facilitated the design of more effective derivatives with enhanced properties.

In conclusion, 3,3,4-trimethyl-4-phenylpentan-1-amine (CAS No. 2228532-35-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activity make it an important subject of ongoing research and development. As new studies continue to emerge, the significance of this compound is likely to grow further.